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Compound of Interest

Compound Name: 1,16-Hexadecanediol

Cat. No.: B3421903 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of 1,16-Hexadecanediol. The information is intended to support its safe

use in research and development environments. All quantitative data has been summarized for

clarity, and representative experimental protocols are provided for key safety assessments.

Chemical and Physical Properties
1,16-Hexadecanediol is a long-chain aliphatic diol. Its physical and chemical properties are

summarized in the table below.
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Property Value References

Molecular Formula C₁₆H₃₄O₂ [1][2][3][4]

Molecular Weight 258.44 g/mol [1]

CAS Number 7735-42-4

Appearance
White to off-white solid

(powder or crystal)

Melting Point 91-94 °C (lit.) or 68-72°C (lit.)

Boiling Point 197-199 °C at 3 mmHg (lit.)

Solubility
Almost transparent in hot

methanol.

Storage Temperature

Room temperature (sealed in

dry conditions). Solid form can

be stored at -20°C for over 3

years.

Hazard Identification and Classification
There are some discrepancies in the hazard classification of 1,16-Hexadecanediol across

different suppliers. While some safety data sheets (SDS) state that the substance is not

classified according to the Globally Harmonized System (GHS), others identify it as a skin

irritant. For maximum safety, it is prudent to handle it as a potential irritant.

GHS Classification:

Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Skin Irritation Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

NFPA 704 Ratings:
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Category Rating

Health 0-2

Flammability 0-1

Instability 0

Note: Ratings vary slightly between suppliers. The most conservative values are presented.

HMIS Ratings:

Category Rating

Health 0

Flammability 1

Physical Hazard 0

Toxicological Information
1,16-Hexadecanediol is generally considered to have low toxicity. However, comprehensive

toxicological studies are not widely available in published literature. No specific oral, dermal, or

inhalation LD50 or LC50 values have been identified.

A review of long-chain alcohols suggests that those in the C12-C16 range are considered to be

mild irritants. This aligns with the GHS classification of skin irritation from multiple suppliers.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to standard laboratory safety protocols is essential when handling 1,16-
Hexadecanediol. The following is a general workflow for safe handling.
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Figure 1: General workflow for the safe handling of 1,16-Hexadecanediol.

Personal Protective Equipment (PPE):

Type Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection

Not typically required for small quantities with

adequate ventilation. For weighing larger

quantities or when generating dust, a NIOSH-

approved N95 dust mask is recommended.

Skin and Body Protection Laboratory coat.

First Aid and Emergency Procedures
First Aid Measures:
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Exposure Route Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, seek medical attention.

Skin Contact
Wash off with soap and plenty of water. If skin

irritation occurs, consult a physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. If symptoms persist, consult a

physician.

Fire-Fighting Measures:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Not flammable. Combustion may produce carbon oxides.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation.

Environmental Precautions: Do not let the product enter drains.

Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.

Experimental Protocols
Detailed, specific experimental protocols for the safety assessment of 1,16-Hexadecanediol
are not readily available. The following are representative protocols based on OECD guidelines
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that can be adapted for in vitro safety assessment.

Representative Protocol 1: In Vitro Skin Irritation Test (based on OECD TG 439)

This protocol utilizes a reconstructed human epidermis (RhE) model to assess skin irritation

potential.

Tissue Preparation: Culture RhE models to obtain a multi-layered, differentiated epidermis.

Test Substance Application:

Apply 1,16-Hexadecanediol (e.g., 10 mg of solid or 10 µL of a relevant dilution) topically

to the tissue surface.

Use a negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%

sodium dodecyl sulfate).

Exposure and Incubation:

Expose the tissues to the test substance for a defined period (e.g., 42 minutes) at room

temperature.

Rinse the tissues thoroughly with a buffer solution to remove the test substance.

Transfer tissues to fresh medium and incubate for a post-exposure period (e.g., 42 hours)

at 37°C.

Viability Assessment (MTT Assay):

Incubate the tissues with MTT solution (e.g., 0.5 mg/mL) for 3 hours.

Extract the resulting formazan crystals with an appropriate solvent (e.g., isopropanol).

Measure the optical density of the formazan solution using a spectrophotometer.

Data Analysis:

Calculate the percentage of viability for each tissue relative to the negative control.
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A substance is classified as an irritant if the mean tissue viability is reduced to ≤ 50%.
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Figure 2: Workflow for an in vitro skin irritation test.

Representative Protocol 2: General Procedure for Dissolving for In Vivo Experiments

For animal studies, a common formulation for diols and other compounds with limited aqueous

solubility is provided below.

Solubilization:

Dissolve 1,16-Hexadecanediol in DMSO to create a stock solution.

For a general formulation, aim for a final concentration of 10% DMSO.

Vehicle Preparation: Sequentially add the following components, ensuring dissolution at

each step:

40% PEG300

5% Tween-80

45% Saline or PBS

Administration:

The final solution can be administered via the desired route (e.g., intraperitoneal injection,

oral gavage).

For oral gavage with larger doses, preparing a homogenous suspension using 0.5% CMC-

Na is recommended.

Biological Interactions: Mps1 MAP Kinase Pathway
1,16-Hexadecanediol has been reported to activate the Mps1 MAP kinase pathway. Mps1

(monopolar spindle 1) is a critical kinase in the spindle assembly checkpoint, which ensures

proper chromosome segregation during mitosis. The precise mechanism of activation by 1,16-
Hexadecanediol is not detailed in the available literature. Below is a simplified representation

of the Mps1 signaling cascade.
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Figure 3: Simplified Mps1 signaling pathway in the spindle assembly checkpoint.

Stability and Reactivity
Reactivity: No dangerous reactions are known under normal conditions.
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Chemical Stability: The product is stable under recommended storage conditions.

Conditions to Avoid: No specific conditions to avoid are listed in most safety data sheets.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, carbon oxides may be formed.

Disposal Considerations
Dispose of 1,16-Hexadecanediol and its contaminated packaging in accordance with local,

state, and federal regulations. It should be handled as chemical waste and disposed of at an

approved waste disposal plant. Do not allow the product to enter the sewage system.

This guide is intended for informational purposes and should not replace a thorough risk

assessment conducted by qualified personnel. Always consult the most recent Safety Data

Sheet from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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